Cas no 848060-93-5 (7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one)

7-(2-Chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one is a fluorinated chromenone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structural features, including the chloro-fluorophenyl and methoxyphenoxy substituents, contribute to its unique electronic and steric properties, making it a valuable intermediate for the synthesis of bioactive compounds. The chromenone core offers a rigid scaffold that can enhance binding affinity in target interactions. This compound is particularly useful in the development of kinase inhibitors or other enzyme modulators due to its ability to engage in π-stacking and hydrogen bonding. High purity and well-defined synthesis routes ensure reproducibility for research applications.
7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one structure
848060-93-5 structure
Product Name:7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one
CAS No:848060-93-5
MF:C23H16ClFO5
MW:426.821549415588
CID:5419896
Update Time:2025-10-28

7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-[(2-chloro-4-fluorophenyl)methoxy]-3-(2-methoxyphenoxy)chromen-4-one
    • 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one
    • Inchi: 1S/C23H16ClFO5/c1-27-19-4-2-3-5-20(19)30-22-13-29-21-11-16(8-9-17(21)23(22)26)28-12-14-6-7-15(25)10-18(14)24/h2-11,13H,12H2,1H3
    • InChI Key: OMDCARWTKICQFH-UHFFFAOYSA-N
    • SMILES: C1OC2=C(C=CC(OCC3=CC=C(F)C=C3Cl)=C2)C(=O)C=1OC1=CC=CC=C1OC

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7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one Related Literature

Additional information on 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one

Introduction to 7-(2-Chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848060-93-5)

7-(2-Chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one, also known by its CAS number 848060-93-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are characterized by their unique structural features and potential biological activities. The presence of multiple functional groups, including chloro, fluoro, and methoxy substituents, imparts specific chemical and biological properties to this molecule, making it a valuable candidate for various therapeutic applications.

The structure of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one is particularly noteworthy due to its complexity and the strategic placement of functional groups. The 2-chloro-4-fluorophenyl moiety and the 2-methoxyphenoxy group are key contributors to its pharmacological profile. These substituents not only enhance the compound's solubility and bioavailability but also modulate its interactions with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These properties make it a potential candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one has been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This makes it a promising lead compound for the development of novel anti-cancer therapies.

The pharmacokinetic properties of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one have also been extensively studied. Its high lipophilicity and favorable metabolic stability contribute to its good oral bioavailability, which is crucial for its therapeutic efficacy. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier, further enhancing its potential as a treatment for central nervous system disorders.

The safety profile of 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one has been evaluated in several preclinical models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 7-(2-chloro-4-fluorophenyl)methoxy-3-(2-methoxyphenoxy)-4H-chromen-4-one (CAS No. 848060-93-5) represents a promising candidate for the development of novel therapeutics in various medical fields. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing the treatment of complex diseases.

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